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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

A comprehensive guide for researchers and textile scientists on the performance of Disperse
Red 54 across various polyester dyeing methodologies, supported by experimental data and

detailed protocols.

Disperse Red 54, a monoazo disperse dye, is a significant colorant for polyester fibers due to

its brilliant scarlet shade. The effectiveness of this dye is intrinsically linked to the dyeing

system employed. This guide provides a comparative analysis of Disperse Red 54's

performance in three prevalent polyester dyeing systems: high-temperature exhaust, carrier

dyeing, and thermosol dyeing. The objective is to furnish researchers and drug development

professionals with a clear, data-driven comparison to aid in the selection of the most

appropriate dyeing method for their specific applications.

Performance Comparison
The choice of dyeing system significantly impacts the final properties of the dyed polyester

fabric. High-temperature dyeing is generally favored for achieving superior fastness properties

due to better dye penetration and fixation within the fiber structure. Carrier dyeing, while

operating at lower temperatures, can sometimes compromise light fastness. The thermosol

method, a continuous process, is valued for its efficiency and high fixation rates.

Below is a summary of the performance of Disperse Red 54 in these systems.

Colorfastness Properties
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The fastness of a dye is a critical measure of its durability. The following table summarizes the

fastness ratings of Disperse Red 54 on polyester, providing a benchmark for its performance.

Fastness Property AATCC Standard ISO Standard Rating

Light Fastness - - 6

Perspiration Fastness 5 5 4-5

Washing Fastness 4-5 4-5 4-5

Note: While specific comparative data for K/S values of Disperse Red 54 across these exact

systems is not readily available in published literature, it is generally established that high-

temperature methods yield higher color strength (K/S values) compared to carrier dyeing for

disperse dyes on polyester. The thermosol process is also known for achieving high color

yields.

Experimental Protocols
Detailed and consistent experimental protocols are crucial for reproducible results. The

following sections outline the methodologies for the three dyeing systems discussed.

High-Temperature Exhaust Dyeing
This method utilizes high temperatures and pressure to swell the polyester fibers, allowing for

the diffusion of the disperse dye.

Procedure:

A dyebath is prepared with a specific liquor ratio.

A dispersing agent is added to ensure uniform dye distribution.

The pH of the bath is adjusted to an acidic range of 4.5-5.5 using acetic acid.[1]

The polyester fabric is introduced into the bath at approximately 60°C.

The prepared Disperse Red 54 dye dispersion is added.
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The temperature is raised to 130°C at a controlled rate.[1]

Dyeing is continued at this temperature for 60 minutes.[1]

The bath is then cooled, and the fabric is rinsed.

A reduction clearing process is carried out to remove unfixed dye from the fiber surface,

improving wash fastness.

The fabric is finally rinsed and dried.

Carrier Dyeing
This method employs a chemical 'carrier' to swell the polyester fibers at lower temperatures,

facilitating dye uptake.

Procedure:

A dyebath is prepared with a specific liquor ratio.

A carrier (e.g., a phenolic or chlorinated aromatic compound) and a dispersing agent are

added.

The pH of the bath is adjusted to 4.5-5.5 with acetic acid.[1]

The polyester fabric is added to the bath at around 60°C.[1]

The Disperse Red 54 dye dispersion is added.

The temperature is raised to the boil (95-100°C) and maintained for 60-90 minutes.

The bath is cooled, and the fabric is rinsed thoroughly.

A reduction clearing process is performed.

The fabric is rinsed and dried. It is crucial to completely remove the carrier as residual

amounts can negatively affect the light fastness of the dyed material.
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Thermosol Dyeing
This is a continuous method that uses dry heat to fix the dye onto the fabric.

Procedure:

The polyester fabric is padded with a liquor containing Disperse Red 54, a migration

inhibitor, and a thickening agent.

The padded fabric is dried, often using infrared pre-dryers to minimize dye migration.

The dried fabric is then passed through a thermosol oven at a high temperature, typically

between 190°C and 220°C, for 60-90 seconds.[1]

During this time, the dye sublimes and diffuses into the polyester fibers.

The fabric is then cooled and subjected to a washing-off process to remove unfixed dye and

auxiliaries.

Visualizing the Dyeing Process
To better understand the workflow of a typical dyeing process, the following diagram illustrates

the key stages of the high-temperature exhaust dyeing method.
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High-Temperature Exhaust Dyeing Workflow
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This guide provides a foundational understanding of the performance of Disperse Red 54 in

different dyeing systems. For specific applications, it is recommended to conduct in-house trials

to optimize conditions and achieve the desired results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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